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Abstract
This document provides a detailed protocol for the use of Disperse Orange 80, a mono-azo

dye, as a fluorescent probe for staining mitochondria in live cultured cells. While traditionally

used in the textile industry, the hydrophobic nature and potential fluorescent properties of

Disperse Orange 80 suggest its utility in biological imaging. This protocol outlines a

hypothetical methodology for its application in fluorescence microscopy, including reagent

preparation, cell staining, and imaging parameters. The described methods are based on the

general principles of mitochondrial staining using fluorescent dyes and should be considered a

starting point for further optimization by the end-user.

Introduction
Mitochondria are essential organelles involved in cellular energy production, metabolism, and

apoptosis. The visualization of mitochondria is crucial for studying their morphology,

distribution, and function in both healthy and diseased cells. Fluorescent dyes that selectively

accumulate in mitochondria are valuable tools for this purpose. Disperse Orange 80 is a

synthetic dye belonging to the single azo class with a molecular formula of C₂₀H₂₀N₆O₃.[1] Its
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potential as a mitochondrial stain is explored in this application note. The proposed mechanism

of action is the passive diffusion of the dye across the plasma and mitochondrial membranes,

followed by its accumulation in the mitochondrial matrix, potentially driven by the mitochondrial

membrane potential.

Materials and Methods
Reagents

Disperse Orange 80 (C.I. 11127; CAS No. 59948-51-5)[1]

Dimethyl sulfoxide (DMSO), anhydrous

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS), pH 7.4

HeLa or other suitable adherent mammalian cell line

Culture vessels (e.g., 96-well plates, chambered coverglass)

Paraformaldehyde (PFA) for cell fixation (optional)

Hoechst 33342 or DAPI for nuclear counterstaining (optional)

Equipment
Laminar flow hood for cell culture

CO₂ incubator (37°C, 5% CO₂)

Fluorescence microscope with appropriate filter sets (e.g., TRITC/Rhodamine)

Digital camera for image acquisition

Reagent Preparation
Disperse Orange 80 Stock Solution (1 mM):

The molecular weight of Disperse Orange 80 is 392.41 g/mol .[1]
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Dissolve 0.392 mg of Disperse Orange 80 in 1 mL of anhydrous DMSO.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light.

Working Solution (100 nM - 1 µM):

On the day of the experiment, dilute the 1 mM stock solution in pre-warmed complete cell

culture medium to the desired final concentration. It is recommended to test a range of

concentrations to determine the optimal staining for your cell type.

Experimental Protocol
Cell Seeding:

One day prior to staining, seed the cells onto a suitable culture vessel (e.g., a chambered

coverglass for high-resolution imaging) at a density that will result in 50-70% confluency

on the day of the experiment.

Incubate the cells at 37°C in a 5% CO₂ atmosphere.

Staining:

Aspirate the cell culture medium from the wells.

Add the pre-warmed working solution of Disperse Orange 80 to the cells.

Incubate for 15-30 minutes at 37°C in a 5% CO₂ atmosphere. The optimal incubation time

may vary depending on the cell type and dye concentration.

Washing:

Aspirate the staining solution.

Wash the cells twice with pre-warmed PBS or complete cell culture medium to remove

excess dye.

Imaging:
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Add fresh, pre-warmed complete cell culture medium to the cells.

Image the cells immediately using a fluorescence microscope.

Based on the "Red light orange" description of the dye, it is hypothesized that the

excitation and emission maxima will be in the green-orange and orange-red regions of the

spectrum, respectively.[1] A standard TRITC/Rhodamine filter set is a good starting point.

Data Presentation
Table 1: Hypothetical Properties and Staining Conditions
for Disperse Orange 80

Parameter Hypothetical Value Notes

Molecular Formula C₂₀H₂₀N₆O₃[1]

Molecular Weight 392.41 g/mol [1]

CAS Number 59948-51-5[1]

Appearance Red-orange solid

Solvent for Stock DMSO

Excitation Max. ~545 nm
Requires experimental

validation.

Emission Max. ~575 nm
Requires experimental

validation.

Optimal Conc. 100 - 500 nM Cell-type dependent.

Incubation Time 15 - 30 minutes

Photostability Moderate
Minimize light exposure during

imaging.

Cytotoxicity Low at optimal conc. Assess via viability assays.

Visualization of Experimental Workflow
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Caption: Workflow for staining mitochondria with Disperse Orange 80.

Expected Results and Discussion
Upon successful staining, fluorescence microscopy should reveal a network of filamentous or

granular structures within the cytoplasm, characteristic of mitochondria. The intensity of the
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fluorescence is expected to be dependent on the mitochondrial membrane potential, a key

indicator of mitochondrial health.

It is critical for researchers to perform co-localization studies with established mitochondrial

markers, such as MitoTracker™ Red CMXRos, to confirm the specific targeting of Disperse
Orange 80 to mitochondria. Additionally, cytotoxicity assays should be conducted to determine

the concentration range at which the dye does not adversely affect cell viability. The

photostability of Disperse Orange 80 should also be assessed to understand its suitability for

time-lapse imaging experiments.

Troubleshooting
No/Weak Signal: Increase the dye concentration or incubation time. Verify the functionality of

the microscope's light source and filter sets.

High Background: Decrease the dye concentration or incubation time. Ensure thorough

washing of the cells.

Cell Death: Reduce the dye concentration or incubation time. Confirm the health of the cell

culture prior to the experiment.

Disclaimer: This protocol is a hypothetical guide and has not been experimentally validated.

Optimization of the procedure for specific cell types and experimental conditions is highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

To cite this document: BenchChem. [Application Notes: Protocol for Staining Mitochondria
with Disperse Orange 80]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15138760/docs?utm_src=pdf-body#application-notes-protocol-for-staining-mitochondria-with-disperse-orange-80
https://www.benchchem.com/product/b15138760/docs?utm_src=pdf-body#application-notes-protocol-for-staining-mitochondria-with-disperse-orange-80
https://www.benchchem.com/product/b15138760/docs?utm_src=pdf-body#application-notes-protocol-for-staining-mitochondria-with-disperse-orange-80
https://www.benchchem.com/product/b15138760?utm_src=pdf-custom-synthesis#bc-rfq
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-80.html
https://www.benchchem.com/product/b15138760/docs#application-notes-protocol-for-staining-mitochondria-with-disperse-orange-80
https://www.benchchem.com/product/b15138760/docs#application-notes-protocol-for-staining-mitochondria-with-disperse-orange-80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15138760/docs#application-notes-protocol-for-
staining-mitochondria-with-disperse-orange-80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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